Cas no 126335-42-0 (1,4-Benzenediamine,2-butoxy-)

• Product Name: 1,4-Benzenediamine,2-butoxy-
• CAS No: 126335-42-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 165444
• PubChem ID: 147986
• Update Time: 2025-04-19

1,4-Benzenediamine,2-butoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,2-butoxy-
• 2-butoxybenzene-1,4-diamine
• 126335-42-0
• SCHEMBL11416116
• Benzene-1,4-diamine, 2-butoxy-
• DTXSID70155152

• Inchi： 1S/C10H16N2O/c1-2-3-6-13-10-7-8(11)4-5-9(10)12/h4-5,7H,2-3,6,11-12H2,1H3
• InChI Key： HGYJMGAJUITKNT-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1N)N)CCCC

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.076
• Boiling Point: 334.2°Cat760mmHg
• Flash Point: 170.1°C
• Refractive Index: 1.574
• PSA: 61.27